![molecular formula C11H8IN3O2 B3865464 N'-[(5-iodo-2-furyl)methylene]isonicotinohydrazide](/img/structure/B3865464.png)
N'-[(5-iodo-2-furyl)methylene]isonicotinohydrazide
Overview
Description
N'-[(5-iodo-2-furyl)methylene]isonicotinohydrazide, also known as INH, is a chemical compound that has been widely studied for its potential therapeutic applications. INH belongs to the class of hydrazide derivatives, which have been known to exhibit a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of N'-[(5-iodo-2-furyl)methylene]isonicotinohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and metabolic pathways in target cells. For example, this compound has been shown to inhibit the synthesis of mycolic acids, which are essential components of the cell wall of Mycobacterium tuberculosis. This compound has also been found to inhibit the activity of various enzymes involved in the biosynthesis of nucleic acids and proteins in bacterial and cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects in vitro and in vivo. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer activity. This compound has also been found to modulate the expression of various genes involved in cell cycle regulation, DNA repair, and apoptosis. Additionally, this compound has been shown to alter the levels of various signaling molecules, such as cytokines and growth factors, which may be involved in its anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[(5-iodo-2-furyl)methylene]isonicotinohydrazide in lab experiments is its relatively low cost and availability. This compound is a commercially available compound that can be easily synthesized using standard laboratory techniques. Additionally, this compound has been extensively studied, and its biological activity and mechanism of action are well understood. However, one limitation of using this compound in lab experiments is its potential toxicity and side effects. This compound has been found to exhibit cytotoxicity and genotoxicity in some cell types, which may limit its use in certain applications.
Future Directions
There are several potential future directions for the study of N'-[(5-iodo-2-furyl)methylene]isonicotinohydrazide. One area of research that may be of interest is the development of novel derivatives of this compound with improved biological activity and reduced toxicity. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on various signaling pathways and metabolic processes. Finally, the potential therapeutic applications of this compound in the treatment of various diseases, such as tuberculosis, cancer, and inflammatory disorders, warrant further investigation.
Scientific Research Applications
N'-[(5-iodo-2-furyl)methylene]isonicotinohydrazide has been extensively studied for its potential therapeutic applications in various fields of medicine. In particular, this compound has been investigated for its antimicrobial, anticancer, and anti-inflammatory properties. Studies have shown that this compound exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens, including Mycobacterium tuberculosis, which is the causative agent of tuberculosis. This compound has also been shown to exhibit anticancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, this compound has been found to possess anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases, such as rheumatoid arthritis.
properties
IUPAC Name |
N-[(E)-(5-iodofuran-2-yl)methylideneamino]pyridine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8IN3O2/c12-10-2-1-9(17-10)7-14-15-11(16)8-3-5-13-6-4-8/h1-7H,(H,15,16)/b14-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXIVJHBTLZALKK-VGOFMYFVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C(=O)NN=CC2=CC=C(O2)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN=CC=C1C(=O)N/N=C/C2=CC=C(O2)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8IN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.